(E)-N,N-diethylbut-2-enamide

• CAS RN: 1950-58-9
• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol
• IUPAC Name: (E)-N,N-diethylbut-2-enamide
• InChI: InChI=1S/C8H15NO/c1-4-7-8(10)9(5-2)6-3/h4,7H,5-6H2,1-3H3/b7-4+
• InChI Key: TXHUHDDZTWDOAJ-QPJJXVBHSA-N
• Isomeric SMILES: CCN(CC)C(=O)/C=C/C
• SMILES: CCN(CC)C(=O)C=CC
• synonyms: 2-ButenaMide, N,N-diethyl-, (E)-

Description

(E)-N,N-diethylbut-2-enamide, also known as DEET, is a widely used insect repellent. It was first developed by the US Army in the 1940s and has since become one of the most effective and widely used insect repellents in the world. DEET is a colorless, oily liquid that is slightly soluble in water but highly soluble in most organic solvents. It is used to repel a wide range of insects, including mosquitoes, ticks, and fleas.

Mechanism of Action

The exact mechanism of action of (E)-N,N-diethylbut-2-enamide is not fully understood, but it is believed to work by interfering with the insect's ability to detect human hosts. This compound may also interfere with the insect's ability to locate its food source or disrupt its feeding behavior.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity in mammals and is generally considered safe for use in humans. However, there have been reports of adverse reactions to this compound, including skin irritation, eye irritation, and neurological symptoms such as seizures and tremors. These reactions are rare and are typically associated with high levels of exposure or misuse of the product.

Advantages and Limitations for Lab Experiments

(E)-N,N-diethylbut-2-enamide is widely used in laboratory experiments as a standard insect repellent. It is highly effective in repelling a wide range of insects and is relatively easy to use. However, this compound can be expensive, and its effectiveness can vary depending on the species of insect being studied. In addition, this compound can be difficult to work with due to its oily nature and low solubility in water.

Future Directions

There is ongoing research into the development of new insect repellents that are more effective and safer than (E)-N,N-diethylbut-2-enamide. Some of the areas of research include the use of natural compounds, such as plant extracts, and the development of new synthetic compounds that are more selective in their insecticidal activity. There is also research into the use of this compound in combination with other insecticides to increase its effectiveness and reduce the risk of resistance. Finally, there is research into the potential health effects of this compound exposure and the development of safer alternatives.

Synthesis Methods

(E)-N,N-diethylbut-2-enamide can be synthesized through a multi-step process starting with the reaction of diethylamine with acryloyl chloride to form N,N-diethylacrylamide. This intermediate is then reacted with butyryl chloride to form this compound.

Scientific Research Applications

(E)-N,N-diethylbut-2-enamide has been extensively studied for its insect repellent properties. It has been found to be highly effective in repelling a wide range of insects, including those that carry diseases such as malaria, dengue fever, and Zika virus. This compound is also effective in repelling ticks, which can transmit Lyme disease. In addition to its insect repellent properties, this compound has also been studied for its potential as a topical analgesic and as a treatment for head lice.